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Compound of Interest

Methyl 2-amino-3-(4-

Compound Name: hydroxyphenyl)propanoate
hydrochloride

CAS No.: 68697-61-0

Cat. No.: B555554

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the key spectroscopic data and analytical
methodologies required for the unambiguous identification and characterization of L-Tyrosine
methyl ester hydrochloride. The information presented is critical for quality control, reaction
monitoring, and characterization of this important amino acid derivative in research and
development settings.

Core Spectroscopic Data

The structural confirmation of L-Tyrosine methyl ester hydrochloride (C10H14CINOs, Molecular
Weight: 231.68 g/mol ) is achieved through a combination of spectroscopic techniques. The
following tables summarize the key quantitative data obtained from Nuclear Magnetic
Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

'H NMR Spectroscopy
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Proton NMR (*H NMR) provides detailed information about the chemical environment of
hydrogen atoms in the molecule. The spectrum of L-Tyrosine methyl ester hydrochloride is
typically recorded in a deuterated solvent such as DMSO-de or D20.

Table 1: *H NMR Spectroscopic Data for L-Tyrosine Methyl Ester Hydrochloride in DMSO-ds[1]

Chemical Shift . . .

Multiplicity Integration Assignment
(ppm)
9.56 Singlet 1H Phenolic -OH
8.74 Broad Singlet 3H Ammonium -NHs*
7.02 Doublet 2H Aromatic C2-H, Ce-H
6.75 Doublet 2H Aromatic Cs-H, Cs-H
413 Triplet 1H a-CH
3.66 Singlet 3H Methyl Ester -OCHs
3.10, 3.02 Doublet of Doublets 2H 3-CH:z

3C NMR Spectroscopy

Carbon-13 NMR (33C NMR) is used to determine the types of carbon atoms present in the
molecule.

Table 2: 13C NMR Spectroscopic Data for L-Tyrosine Hydrochloride (a closely related structure)

[2]
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Chemical Shift (ppm)

Assignment

172.6 Carboxyl Carbon (-COOH)
156.4 Aromatic C4-OH

132.0 Aromatic C2/Ce

126.8 Aromatic Ci1

117.2 Aromatic Cs/Cs

55.4 a-Carbon

35.9 -Carbon

Note: Data for the methyl ester hydrochloride will show a signal for the methyl ester carbon

(~52 ppm) and a shift in the carboxyl carbon signal.

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule based on the absorption

of infrared radiation.

Table 3: Key IR Absorption Bands for L-Tyrosine Methyl Ester Hydrochloride

Wavenumber (cm—?) Intensity Assignment

~3400 Strong, Broad O-H stretch (phenolic)

~3000 Strong, Broad N-H stretch (ammonium)

~2850-3000 Medium C-H stretch (aromatic and
aliphatic)

~1745 Strong C=0 stretch (ester)[3]

~1600, ~1515 Medium-Strong C=C stretch (aromatic ring)

~1240 Strong C-O stretch (ester and phenol)

Mass Spectrometry
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Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule
and its fragments, confirming the molecular weight. For L-Tyrosine methyl ester, the expected
molecular ion [M+H]* would be approximately 196.097 m/z.[4]

Experimental Protocols

The following sections detail the generalized methodologies for the synthesis and
spectroscopic analysis of L-Tyrosine methyl ester hydrochloride.

Synthesis of L-Tyrosine Methyl Ester Hydrochloride

A common method for the synthesis of L-Tyrosine methyl ester hydrochloride is the Fischer
esterification of L-Tyrosine using methanol and a catalyst such as thionyl chloride or hydrogen
chloride gas.[5][6]

Materials:

e L-Tyrosine

e Anhydrous Methanol

e Thionyl Chloride (SOCI2) or Hydrogen Chloride (HCI) gas

o Diethyl ether (or other suitable non-polar solvent for precipitation)
» Round-bottom flask

e Magnetic stirrer and stir bar

» Reflux condenser

e |ce bath

Rotary evaporator
Procedure:

e Suspend L-Tyrosine in anhydrous methanol in a round-bottom flask equipped with a
magnetic stir bar.
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e Cool the suspension in an ice bath.

» Slowly add thionyl chloride dropwise to the stirred suspension. Alternatively, bubble dry HCI
gas through the mixture.

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature, then heat to reflux.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).
e Once the reaction is complete, cool the solution to room temperature.
» Remove the methanol under reduced pressure using a rotary evaporator.

e The crude product can be purified by recrystallization, often by precipitation from the
methanolic solution by adding diethyl ether.

« Filter the resulting white solid, wash with cold diethyl ether, and dry under vacuum.

Spectroscopic Analysis
2.2.1. NMR Spectroscopy
o Sample Preparation: Dissolve approximately 5-10 mg of the dried L-Tyrosine methyl ester

hydrochloride in a suitable deuterated solvent (e.g., 0.5-0.7 mL of DMSO-de or D20) in an
NMR tube.

e Instrumentation: A standard NMR spectrometer (e.g., 300, 400, or 500 MHz) is used.

e 1H NMR Acquisition: A standard one-pulse sequence is typically sufficient. Key parameters
include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of
scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

e 13C NMR Acquisition: A proton-decoupled 3C NMR spectrum is acquired. Due to the lower
natural abundance of 13C, a larger number of scans and a longer relaxation delay may be
required.

2.2.2. IR Spectroscopy
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Sample Preparation: For a solid sample, the KBr pellet method or Attenuated Total
Reflectance (ATR) can be used. For the KBr method, a small amount of the sample is
ground with dry KBr and pressed into a thin pellet. For ATR, the solid sample is placed
directly on the ATR crystal.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

Data Acquisition: A background spectrum of the empty sample holder (or pure KBr pellet) is
recorded first. The sample spectrum is then recorded, typically in the range of 4000-400
cm~1, The final spectrum is presented in terms of transmittance or absorbance versus
wavenumber.

2.2.3. Mass Spectrometry

Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or
acetonitrile/water) at a low concentration (e.g., 1 mg/mL).

Instrumentation: An electrospray ionization (ESI) mass spectrometer is commonly used for
this type of polar molecule.

Data Acquisition: The sample solution is infused into the ESI source. The mass spectrometer
is operated in positive ion mode to detect the protonated molecule [M+H]*. A full scan
spectrum is acquired over a relevant m/z range (e.g., 50-500).

Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and characterization of
L-Tyrosine methyl ester hydrochloride.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: General workflow for synthesis and spectroscopic characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic Identification of L-Tyrosine Methyl Ester
Hydrochloride: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555554/docs#spectroscopic-identification-of-I-
tyrosine-methyl-ester-hydrochloride-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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